1-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-fluorobenzenesulfonyl)piperazine

• IUPAC Name: 3-ethyl-6-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H19FN6O2S/c1-2-15-19-20-16-7-8-17(21-24(15)16)22-9-11-23(12-10-22)27(25,26)14-5-3-13(18)4-6-14/h3-8H,2,9-12H2,1H3
• InChI Key: SAMJTAQXIUZSHP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C17H19FN6O2S
• Molecular Weight: 390.4 g/mol

Description

The compound “1-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-fluorobenzenesulfonyl)piperazine” belongs to the class of 1,2,4-triazolo[4,3-b]pyridazines. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory properties.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[4,3-b]pyridazines involves the use of monosubstituted tetrazine or tetrazine-based fused rings as starting materials. The synthetic approaches for these compounds have been compiled in several review articles.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[4,3-b]pyridazines is characterized by a five-membered triazole ring fused with a six-membered pyridazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazolo[4,3-b]pyridazines are diverse and depend on the specific substituents present in the molecule. For instance, reaction of unsymmetrical α-bromodiketones with 4-amino-3-mercapto-1,2,4-triazoles may lead to the formation of two regioisomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazolo[4,3-b]pyridazines depend on their specific structure and substituents. For example, some derivatives show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%.

Scientific Research Applications

Anticancer Activity

. . .

Antimicrobial Activity

. .

Analgesic and Anti-inflammatory Activity

. .

Antioxidant Activity

. .

Antiviral Activity

. .

Enzyme Inhibition

. .

Antitubercular Agents

. .

Mechanism of Action

Target of Action

The primary target of this compound is BRD4 , a protein that contains two tandem bromodomains (BD1 and BD2) that recognize acetylated lysine for epigenetic reading . BRD4 is a well-studied target and is considered a promising therapeutic target for treating various diseases, including cancers .

Mode of Action

The compound acts as a bromodomain inhibitor with micromolar IC50 values . It binds to the bromodomains of BRD4, thereby inhibiting its function . The binding modes of this compound have been characterized by determining the crystal structures of BD1 in complex with selected inhibitors .

Biochemical Pathways

The inhibition of BRD4 by this compound affects the epigenetic reading process, which can lead to changes in gene expression . This can have downstream effects on various cellular processes, including cell proliferation and differentiation, which are often dysregulated in diseases like cancer .

Pharmacokinetics

Similar compounds with the [1,2,4]triazolo[4,3-b]pyridazine scaffold have been reported to have promising pharmacokinetic properties

Result of Action

The result of the compound’s action is the inhibition of BRD4 function, which can lead to changes in gene expression . This can potentially have therapeutic effects in diseases where BRD4 is implicated, such as various forms of cancer .

Future Directions

The future directions in the research of 1,2,4-triazolo[4,3-b]pyridazines involve the design of new biologically active entities for the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases. Additionally, attempts are being made to design next-generation fused ring energetic materials for different applications.